Cas no 339018-70-1 ((E)-N-(1,3-BENZODIOXOL-5-YLMETHYL)-2-(4-PYRIDINYL)-1-ETHENESULFONAMIDE)

(E)-N-(1,3-BENZODIOXOL-5-YLMETHYL)-2-(4-PYRIDINYL)-1-ETHENESULFONAMIDE structure
339018-70-1 structure
Product Name:(E)-N-(1,3-BENZODIOXOL-5-YLMETHYL)-2-(4-PYRIDINYL)-1-ETHENESULFONAMIDE
CAS No:339018-70-1
MF:C15H14N2O4S
MW:318.347662448883
CID:5264676
Update Time:2026-03-09

(E)-N-(1,3-BENZODIOXOL-5-YLMETHYL)-2-(4-PYRIDINYL)-1-ETHENESULFONAMIDE Chemical and Physical Properties

Names and Identifiers

    • (E)-N-(1,3-BENZODIOXOL-5-YLMETHYL)-2-(4-PYRIDINYL)-1-ETHENESULFONAMIDE
    • (E)-N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(pyridin-4-yl)ethene-1-sulfonamide
    • (E)-N-(1,3-benzodioxol-5-ylmethyl)-2-pyridin-4-ylethenesulfonamide
    • Inchi: 1S/C15H14N2O4S/c18-22(19,8-5-12-3-6-16-7-4-12)17-10-13-1-2-14-15(9-13)21-11-20-14/h1-9,17H,10-11H2/b8-5+
    • InChI Key: DNOIVONXZKNPJP-VMPITWQZSA-N
    • SMILES: S(/C=C/C1C=CN=CC=1)(NCC1=CC=C2C(=C1)OCO2)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 482
  • XLogP3: 1.8
  • Topological Polar Surface Area: 85.9

(E)-N-(1,3-BENZODIOXOL-5-YLMETHYL)-2-(4-PYRIDINYL)-1-ETHENESULFONAMIDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
7N-095-1MG
(E)-N-(1,3-benzodioxol-5-ylmethyl)-2-(4-pyridinyl)-1-ethenesulfonamide
339018-70-1 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
7N-095-5MG
(E)-N-(1,3-benzodioxol-5-ylmethyl)-2-(4-pyridinyl)-1-ethenesulfonamide
339018-70-1 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
7N-095-10MG
(E)-N-(1,3-benzodioxol-5-ylmethyl)-2-(4-pyridinyl)-1-ethenesulfonamide
339018-70-1 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
7N-095-50MG
(E)-N-(1,3-benzodioxol-5-ylmethyl)-2-(4-pyridinyl)-1-ethenesulfonamide
339018-70-1 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
7N-095-100MG
(E)-N-(1,3-benzodioxol-5-ylmethyl)-2-(4-pyridinyl)-1-ethenesulfonamide
339018-70-1 >90%
100mg
£146.00 2025-02-09
Ambeed
A931562-1g
(E)-N-[(2H-1,3-Benzodioxol-5-yl)methyl]-2-(pyridin-4-yl)ethene-1-sulfonamide
339018-70-1 90%
1g
$350.0 2024-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1661766-1mg
(E)-N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(pyridin-4-yl)ethene-1-sulfonamide
339018-70-1 98%
1mg
¥436 2023-04-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1661766-2mg
(E)-N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(pyridin-4-yl)ethene-1-sulfonamide
339018-70-1 98%
2mg
¥536 2023-04-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00910268-1g
(E)-N-[(2H-1,3-Benzodioxol-5-yl)methyl]-2-(pyridin-4-yl)ethene-1-sulfonamide
339018-70-1 90%
1g
¥2401.0 2023-03-29

Additional information on (E)-N-(1,3-BENZODIOXOL-5-YLMETHYL)-2-(4-PYRIDINYL)-1-ETHENESULFONAMIDE

Comprehensive Analysis of (E)-N-(1,3-BENZODIOXOL-5-YLMETHYL)-2-(4-PYRIDINYL)-1-ETHENESULFONAMIDE (CAS No. 339018-70-1): Properties, Applications, and Research Insights

The compound (E)-N-(1,3-BENZODIOXOL-5-YLMETHYL)-2-(4-PYRIDINYL)-1-ETHENESULFONAMIDE, identified by its CAS No. 339018-70-1, is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a benzodioxole moiety linked to a pyridinyl group via an ethenesulfonamide bridge, making it a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with key protein targets.

In recent years, the demand for specialized sulfonamide derivatives like (E)-N-(1,3-BENZODIOXOL-5-YLMETHYL)-2-(4-PYRIDINYL)-1-ETHENESULFONAMIDE has surged due to their versatility in drug discovery. A growing body of literature highlights its role in addressing challenges related to inflammation and metabolic disorders, aligning with current trends in precision medicine. The compound's E-configuration is critical for its bioactivity, as it ensures optimal spatial orientation for binding to cellular receptors. This specificity has led to its inclusion in high-throughput screening libraries for identifying novel therapeutics.

From a synthetic chemistry perspective, CAS No. 339018-70-1 exemplifies advancements in sulfonamide-based scaffold design. Its synthesis typically involves multi-step reactions, including the condensation of 1,3-benzodioxole-5-carbaldehyde with 4-pyridinylacetonitrile, followed by sulfonylation. The purity and stability of this compound are rigorously validated using techniques such as HPLC and NMR, ensuring reproducibility for research applications. These qualities make it a valuable reference standard in analytical laboratories.

The pharmacological profile of (E)-N-(1,3-BENZODIOXOL-5-YLMETHYL)-2-(4-PYRIDINYL)-1-ETHENESULFONAMIDE is under active investigation, with preliminary studies suggesting low cytotoxicity and favorable pharmacokinetic properties. Its benzodioxole component is known to enhance blood-brain barrier permeability, which could expand its utility in neuropharmacology. Additionally, the pyridinyl ring contributes to hydrogen bonding interactions, a feature often exploited in rational drug design. Such attributes have sparked discussions in forums and publications about its potential as a lead compound for next-generation therapies.

Beyond biomedical applications, CAS No. 339018-70-1 is also studied for its physicochemical characteristics. Its solubility in organic solvents like DMSO and methanol facilitates formulation development, while its melting point and logP values provide insights into its environmental fate. These data are crucial for researchers optimizing delivery systems or evaluating ecological impacts—a topic increasingly relevant in green chemistry initiatives.

In summary, (E)-N-(1,3-BENZODIOXOL-5-YLMETHYL)-2-(4-PYRIDINYL)-1-ETHENESULFONAMIDE represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with emerging biological data, positions it as a compound of interest for addressing unmet medical needs. As computational modeling and AI-driven drug discovery evolve, compounds like this will likely play pivotal roles in bridging the gap between theoretical design and clinical translation.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD